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Compound of Interest

Compound Name: 1-Piperidinepropanol

CAS No.: 104-58-5

Cat. No.: B086026

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for 1-
Piperidinepropanol (CAS No. 104-58-5), a versatile building block in the synthesis of various

pharmaceutical compounds. This document outlines the expected Nuclear Magnetic

Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with detailed

experimental protocols for acquiring such spectra.

Introduction
1-Piperidinepropanol is a heterocyclic compound incorporating a piperidine ring and a

propanol side chain. Its molecular formula is C₈H₁₇NO, and it has a molecular weight of 143.23

g/mol .[1][2] Accurate spectral analysis is crucial for its identification, purity assessment, and

structural elucidation in research and development settings. This guide presents a summary of

its key spectral characteristics.
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Due to the limited availability of publicly accessible, comprehensive tabulated spectral data,

this section provides an interpretation of expected and observed spectral features based on the

compound's structure and available spectral images.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a

molecule.

¹H NMR (Proton NMR): The ¹H NMR spectrum of 1-Piperidinepropanol is expected to show

distinct signals corresponding to the different proton environments in the molecule. The

chemical shifts (δ) are influenced by the electron-withdrawing effects of the nitrogen and

oxygen atoms.

Protons
Expected Chemical
Shift (ppm)

Multiplicity Integration

-OH Broad singlet 1H

-CH₂- (adjacent to

OH)
~3.6 Triplet 2H

-CH₂- (adjacent to N

on propanol chain)
~2.4 Triplet 2H

-CH₂- (adjacent to N

in piperidine ring,

equatorial)

~2.5 Multiplet 2H

-CH₂- (adjacent to N

in piperidine ring,

axial)

~2.3 Multiplet 2H

-CH₂- (beta to N in

piperidine ring)
~1.6 Multiplet 4H

-CH₂- (gamma to N in

piperidine ring)
~1.4 Multiplet 2H

-CH₂- (beta to OH on

propanol chain)
~1.7 Multiplet 2H
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¹³C NMR (Carbon-13 NMR): The ¹³C NMR spectrum will show distinct signals for each unique

carbon atom in the molecule.

Carbon Expected Chemical Shift (ppm)

-CH₂- (adjacent to OH) ~60

-CH₂- (adjacent to N on propanol chain) ~58

-CH₂- (adjacent to N in piperidine ring) ~55

-CH₂- (beta to N in piperidine ring) ~26

-CH₂- (gamma to N in piperidine ring) ~24

-CH₂- (beta to OH on propanol chain) ~28

Infrared (IR) Spectroscopy
The IR spectrum provides information about the functional groups present in a molecule. The

IR spectrum of 1-Piperidinepropanol is available from the NIST/EPA Gas-Phase Infrared

Database.[3]

Wavenumber (cm⁻¹) Intensity
Functional Group
Assignment

~3400 (broad) Strong O-H stretch (alcohol)

2930-2850 Strong C-H stretch (alkane)

~1450 Medium C-H bend (alkane)

~1100 Strong C-N stretch (amine)

~1050 Strong C-O stretch (primary alcohol)

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule. The electron ionization (EI) mass spectrum of 1-Piperidinepropanol is
expected to show a molecular ion peak (M⁺) and several characteristic fragment ions.
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m/z Relative Intensity Possible Fragment Ion

143 Moderate [C₈H₁₇NO]⁺ (Molecular Ion)

126 Moderate [M - OH]⁺

98 High
[C₆H₁₂N]⁺ (Piperidinemethyl

cation)

84 High
[C₅H₁₀N]⁺ (Piperidine ring

fragment)

Experimental Protocols
The following are detailed methodologies for acquiring the spectral data for 1-
Piperidinepropanol.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: Dissolve approximately 10-20 mg of 1-Piperidinepropanol in 0.5-0.7

mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a standard 5 mm NMR tube. Add a

small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher) equipped

with a broadband probe.

¹H NMR Acquisition:

Pulse Sequence: Standard single-pulse sequence.

Spectral Width: 12-16 ppm.

Acquisition Time: 2-4 seconds.

Relaxation Delay: 1-5 seconds.

Number of Scans: 8-16.

¹³C NMR Acquisition:
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Pulse Sequence: Proton-decoupled single-pulse sequence (e.g., zgpg30).

Spectral Width: 0-220 ppm.

Acquisition Time: 1-2 seconds.

Relaxation Delay: 2-5 seconds.

Number of Scans: 1024 or more, depending on sample concentration.

Data Processing: Apply a Fourier transform to the acquired free induction decay (FID).

Phase correct the spectrum and baseline correct. For ¹H NMR, integrate the signals.

Reference the spectrum to the TMS signal.

Infrared (IR) Spectroscopy
Sample Preparation: As 1-Piperidinepropanol is a liquid at room temperature, the neat

liquid can be analyzed.[1] Place a drop of the liquid between two potassium bromide (KBr) or

sodium chloride (NaCl) salt plates to form a thin film.

Instrumentation: A Fourier-transform infrared (FTIR) spectrometer.

Acquisition:

Scan Range: 4000-400 cm⁻¹.

Resolution: 4 cm⁻¹.

Number of Scans: 16-32.

Background: Record a background spectrum of the clean salt plates before running the

sample spectrum.

Data Processing: The instrument software will automatically ratio the sample spectrum to the

background spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)
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Sample Preparation: Prepare a dilute solution of 1-Piperidinepropanol (approximately 1

mg/mL) in a volatile organic solvent such as methanol or acetonitrile.

Instrumentation: A mass spectrometer with an electron ionization (EI) source and a

quadrupole or time-of-flight (TOF) mass analyzer.

Acquisition (EI mode):

Ionization Energy: 70 eV.

Mass Range: m/z 40-200.

Inlet System: Direct infusion or via a gas chromatography (GC) column.

Source Temperature: 200-250 °C.

Data Processing: The mass spectrum will be generated by the instrument's software,

showing the relative abundance of ions at different m/z values.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the spectral analysis of a chemical

compound like 1-Piperidinepropanol.
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Caption: Workflow for the spectral analysis of 1-Piperidinepropanol.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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